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Compound of Interest

Compound Name: Esculin sesquihydrate

Cat. No.: B8099672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Esculin sesquihydrate, a naturally occurring coumarin glucoside. The

information presented herein is intended to support research and development activities by

providing key data on its chemical and physical characteristics, along with insights into its

biological interactions.

Core Physicochemical Data
Esculin sesquihydrate is the hydrated form of Esculin, containing one and a half molecules of

water for each molecule of the parent compound.[1][2] This hydration influences its stability and

solubility. The key physicochemical properties are summarized in the table below.
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Property Value References

Chemical Formula C₁₅H₁₆O₉·1.5H₂O [2][3]

Molecular Weight 367.31 g/mol [2][3]

CAS Number 66778-17-4 [1][2][4]

Appearance
White to off-white or light

yellow crystalline powder/solid
[1][2][4][5]

Melting Point 195 - 206 °C [2][4]

Solubility

Water: Slightly soluble.[1][2][4]

[5] Phosphate-Buffered Saline

(PBS, pH 7.2): ~5 mg/mL.[6]

Methanol (hot): 50 mg/mL.[4]

[5] Dimethyl Sulfoxide

(DMSO): ~16-60 mg/mL.[1][6]

Ethanol: ~3 mg/mL.[6]

Dimethylformamide (DMF):

~25 mg/mL.[6] Other: Soluble

in Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.[7]

Other Properties
Hygroscopic;[1] Fluorescent

under UV light.[1]

Experimental Protocols
Detailed experimental procedures for the determination of the physicochemical properties of

Esculin sesquihydrate are not extensively published. However, standard methodologies for

compounds of this nature are provided below as a reference for laboratory practice.

Determination of Melting Point
The melting point of Esculin sesquihydrate can be determined using a digital melting point

apparatus, such as a DigiMelt.
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Methodology:

A small, dry sample of Esculin sesquihydrate is finely ground and packed into a capillary

tube to a height of approximately 2-3 mm.

The capillary tube is placed into the heating block of the melting point apparatus.

For an unknown sample, a rapid heating ramp (e.g., 10-20 °C/minute) can be used to

determine an approximate melting range.

For a more precise measurement, a slower heating rate (e.g., 1-2 °C/minute) is used starting

from a temperature approximately 20 °C below the expected melting point.

The melting range is recorded from the temperature at which the first drop of liquid appears

to the temperature at which the entire sample has melted.

Determination of Solubility
The solubility of Esculin sesquihydrate in various solvents can be determined using the

shake-flask method.

Methodology:

An excess amount of Esculin sesquihydrate is added to a known volume of the solvent of

interest (e.g., water, ethanol, DMSO) in a sealed container.

The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached.

After the agitation period, the suspension is allowed to stand, or is centrifuged, to separate

the undissolved solid.

A sample of the supernatant is carefully removed and filtered to ensure no solid particles are

present.

The concentration of Esculin sesquihydrate in the clear supernatant is then determined

using a suitable analytical technique, such as High-Performance Liquid Chromatography

(HPLC) with UV detection, or UV-Vis spectrophotometry.
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The solubility is expressed in units such as mg/mL or mol/L.

Biological Activity and Signaling Pathway Inhibition
Esculin has demonstrated various biological activities, including anti-inflammatory and

antioxidant effects. One of the key mechanisms underlying its anti-inflammatory properties is

the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

NF-κB Signaling Pathway and Inhibition by Esculin
The NF-κB pathway is a crucial regulator of the inflammatory response. In its inactive state,

NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκBα. Upon stimulation by

pro-inflammatory signals (e.g., cytokines, lipopolysaccharide), the IκB kinase (IKK) complex is

activated. IKK then phosphorylates IκBα, leading to its ubiquitination and subsequent

degradation by the proteasome. This frees NF-κB to translocate to the nucleus, where it binds

to DNA and promotes the transcription of pro-inflammatory genes.

Esculin has been shown to inhibit this pathway. The diagram below illustrates the canonical

NF-κB signaling pathway and the point of inhibition by Esculin.
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Inhibition of the NF-κB Signaling Pathway by Esculin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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